![molecular formula C12H25N3 B1582360 N-(4-Aminocyclohexyl)-1,4-cyclohexanediamine CAS No. 5123-26-2](/img/structure/B1582360.png)
N-(4-Aminocyclohexyl)-1,4-cyclohexanediamine
Overview
Description
N-(4-Aminocyclohexyl)-1,4-cyclohexanediamine, commonly known as PACD, is a chemical compound that has been extensively studied for its potential use in scientific research. PACD is a cyclohexyl derivative of 1,4-cyclohexanediamine and has been found to exhibit a range of biochemical and physiological effects.
Mechanism of Action
PACD is a non-competitive antagonist of the NMDA receptor, which means that it binds to a different site on the receptor than the neurotransmitter glutamate. When PACD binds to the NMDA receptor, it prevents the channel from opening and inhibits the flow of ions into the postsynaptic neuron. This leads to a decrease in the excitatory activity of the neuron and a reduction in synaptic plasticity.
Biochemical and Physiological Effects:
PACD has been found to have a range of biochemical and physiological effects. In addition to its effects on the NMDA receptor, PACD has been shown to inhibit the activity of voltage-gated sodium channels and to enhance the activity of GABA receptors. PACD has also been found to have neuroprotective effects, which may make it a potential therapeutic agent for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using PACD in lab experiments is its selectivity for the NMDA receptor. This allows researchers to study the function of the NMDA receptor in isolation, without interference from other neurotransmitter systems. However, one limitation of using PACD is that it has a relatively short half-life, which means that it may need to be administered continuously in order to maintain its effects.
Future Directions
There are several future directions for research on PACD. One area of interest is the development of new drugs based on the structure of PACD. Researchers are also investigating the potential use of PACD as a therapeutic agent for the treatment of neurodegenerative diseases. Finally, there is ongoing research into the mechanism of action of PACD, including its effects on other ion channels and neurotransmitter systems.
Scientific Research Applications
PACD has been found to have a range of scientific research applications, including the study of ion channels and the development of new drugs. PACD has been shown to selectively inhibit the N-methyl-D-aspartate (NMDA) receptor, which plays a key role in synaptic plasticity and learning and memory. This makes PACD a valuable tool for studying the function of the NMDA receptor in the brain.
properties
IUPAC Name |
4-N-(4-aminocyclohexyl)cyclohexane-1,4-diamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H25N3/c13-9-1-5-11(6-2-9)15-12-7-3-10(14)4-8-12/h9-12,15H,1-8,13-14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBPWZDGHWDCOII-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1N)NC2CCC(CC2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H25N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80329084 | |
Record name | N~1~-(4-Aminocyclohexyl)cyclohexane-1,4-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80329084 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5123-26-2 | |
Record name | N~1~-(4-Aminocyclohexyl)cyclohexane-1,4-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80329084 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.